Cas no 2228323-27-9 (3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine
• CAS No: 2228323-27-9
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 6478859
• PubChem ID: 165798774
• Update Time: 2025-06-08

3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine
• 2228323-27-9
• EN300-1905376

• Inchi： 1S/C8H7BrN2O2/c1-4-2-6(9)12-8(4)5-3-7(10)13-11-5/h2-3H,10H2,1H3
• InChI Key： VSEOILMJMVJSSI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2C=C(N)ON=2)O1

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine

Introduction to 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine (CAS No: 2228323-27-9)

3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic amine, identified by the CAS number 2228323-27-9, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The compound’s molecular structure incorporates a furan ring substituted with a bromo group and a methyl group, further functionalized with an oxazole core and an amine moiety at the 5-position. Such structural features make it a versatile scaffold for medicinal chemistry exploration.

The furan moiety in 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine is known for its electron-deficient nature, which can influence the reactivity and binding properties of the molecule. The presence of the bromo group at the 5-position provides a handle for further chemical modifications, such as cross-coupling reactions, enabling the synthesis of more complex derivatives. Additionally, the oxazole ring contributes to the overall stability and bioavailability of the compound, making it an attractive candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine and its derivatives. Studies have highlighted its potential in modulating various biological pathways, including inflammation, pain perception, and neurotransmitter systems. The amine group at the 5-position of the oxazole ring is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. This feature has prompted researchers to investigate its role in developing novel therapeutic agents.

One of the most compelling aspects of 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine is its versatility as a building block in drug discovery. The combination of the furan, bromo, and methyl substituents allows for diverse structural modifications, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) and virtual screening (VS) techniques have been employed to identify promising derivatives from this scaffold. These approaches have led to several hits with potential therapeutic relevance, particularly in oncology and neurology.

The synthesis of 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include halogenation reactions to introduce the bromo group, cyclization processes to form the oxazole core, and nucleophilic substitution reactions to incorporate the amine functionality. Advances in synthetic methodologies have improved both yield and purity, making large-scale production feasible for research and development purposes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-5-amine and biological targets. These studies have revealed that the compound can bind effectively to enzymes and receptors involved in disease pathways. For instance, docking simulations suggest that it may interact with kinases and transcription factors relevant to cancer progression. Such insights have guided medicinal chemists in optimizing lead structures toward higher efficacy and selectivity.

The pharmacokinetic profile of 3-(5-bromo-3-methylfuran-2-yli)-1,2 oxazol - 5 - amine is another critical aspect under investigation. Preliminary data indicate that it exhibits reasonable solubility and metabolic stability, which are essential for oral bioavailability. Additionally, its moderate lipophilicity suggests potential for crossing biological membranes, enhancing its penetration into target tissues. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion, 3 - ( 5 - bromo - 3 - methyl furan - 2 - yl ) - 1 , 2 ox az ol - 5 - am ine ( CAS No : 2228323 - 27 - 9 ) represents a promising compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with its potential biological activities, make it a valuable scaffold for developing novel therapeutics. Ongoing studies continue to unravel its full pharmacological profile, paving the way for innovative drug discovery efforts.